Selective isomerization of epoxides using magnetically recyclable ZSM-5 zeolite catalyst
RSC Advances Pub Date: 2015-09-08 DOI: 10.1039/C5RA16922D
Abstract
The application of magnetically recyclable ZSM-5 zeolite (MZZ) for epoxide isomerization reaction was presented. This catalyst exhibited a high catalytic efficiency for liquid phase rearrangement of 2-methyl-2,3-epoxybutane and styrene oxide, as well as high efficiency in separation, recycling with long lifetime and no significant loss of catalytic activity. The influences of reaction conditions such as solvent, reaction time, catalyst loading and temperature on the efficiency of epoxide isomerization were also investigated. Moreover, it was noticeable that for the epoxides investigated the high catalytic activity observed over the MZZ catalyst (conversion over 98% after 2 h reaction for both of two epoxides) was accompanied by the achievement of high selectivities, typically 79% and 82% for 2-methyl-2,3-epoxybutane and styrene oxide respectively, towards desired products with commercial applications.
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Journal Nameļ¼RSC Advances
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CAS no.: 126840-22-0
